Cas no 127074-24-2 (Ethyl 2-(benzenesulfinyl)-2-methylpropanoate)

• Product Name: Ethyl 2-(benzenesulfinyl)-2-methylpropanoate
• CAS No: 127074-24-2
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 2769312
• PubChem ID: 14906951
• Update Time: 2025-04-21

Ethyl 2-(benzenesulfinyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(benzenesulfinyl)-2-methylpropanoate
• DTXSID60565226
• 127074-24-2

• Inchi： 1S/C12H16O3S/c1-4-15-11(13)12(2,3)16(14)10-8-6-5-7-9-10/h5-9H,4H2,1-3H3
• InChI Key： QWKQVLXGIWXKDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C(=O)OCC)(C)C)=O

Computed Properties

• Exact Mass: 240.08201554Da
• Monoisotopic Mass: 240.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų